2-Cyclopropyl-5-(propan-2-yl)furan-3-carbaldehyde

Lipophilicity Drug-likeness ADME
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H14O2
Molecular Weight 178.23 g/mol
Cat. No. B15258935
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-Cyclopropyl-5-(propan-2-yl)furan-3-carbaldehyde
Molecular FormulaC11H14O2
Molecular Weight178.23 g/mol
Structural Identifiers
SMILESCC(C)C1=CC(=C(O1)C2CC2)C=O
InChIInChI=1S/C11H14O2/c1-7(2)10-5-9(6-12)11(13-10)8-3-4-8/h5-8H,3-4H2,1-2H3
InChIKeyMJCGLWAWJZEQGU-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Cyclopropyl-5-(propan-2-yl)furan-3-carbaldehyde: Structure and Sourcing


2-Cyclopropyl-5-(propan-2-yl)furan-3-carbaldehyde (CAS 1542826-12-9) is a furan-based heterocyclic aldehyde with the molecular formula C₁₁H₁₄O₂ and a molecular weight of 178.23 g/mol . The compound features a cyclopropyl group at the 2-position, an isopropyl group at the 5-position, and a carbaldehyde moiety at the 3-position of the furan ring [1]. The cyclopropyl substituent introduces ring strain and unique electronic effects due to its sp³-hybridized carbons, while the isopropyl group contributes steric bulk and lipophilicity (calculated LogP = 3.09) . The compound is commercially available as a research-grade building block from multiple vendors, with reported purity levels typically around 95%, and is exclusively intended for laboratory research applications .

Research-grade furan-3-carbaldehyde building block
Cyclopropyl-isopropyl dual substitution for steric and electronic modulation
Aldehyde at 3-position as exclusive reactive handle for derivatization

Why Generic Furan Aldehydes Cannot Substitute


Generic substitution with simpler furan aldehydes (e.g., unsubstituted furan-3-carbaldehyde, 5-methylfurfural) or mono-substituted analogs (e.g., 2-cyclopropylfuran-3-carbaldehyde, 5-isopropylfuran-2-carbaldehyde) is not chemically equivalent due to the synergistic electronic and steric effects imparted by the specific combination of 2-cyclopropyl and 5-isopropyl substituents [1]. The 2-cyclopropyl group introduces ring strain that modulates the electron density of the furan ring and influences the electrophilicity of the adjacent carbaldehyde group, while the 5-isopropyl substituent provides directed steric bulk that can control regioselectivity in subsequent derivatization reactions [2]. Mono-substituted analogs lack this dual modulation, and analogs with different substitution patterns at the 5-position (e.g., tert-butyl or cyclopropylmethyl) exhibit distinct steric profiles and physicochemical properties that alter both reactivity and downstream molecular properties [3].

Lacking dual modulation
Generic furan aldehydes lack the combined cyclopropyl-isopropyl electronic and steric effects, altering reactivity.
Regioselectivity shift
Mono-substituted analogs may direct electrophilic substitution differently, compromising synthetic control.
Physicochemical profile mismatch
Different 5-substituents (e.g., tert-butyl) change lipophilicity and steric profiles, affecting downstream molecular properties.

Quantitative Differentiation vs. Closest Analogs


Lipophilicity (LogP) Differentiation vs. 5-tert-Butyl Analog

The target compound exhibits a calculated LogP value of 3.09, which falls within the optimal range for CNS drug-likeness (LogP 2-5) while maintaining acceptable aqueous solubility potential . In contrast, the 5-tert-butyl analog (2-cyclopropyl-5-(tert-butyl)furan-3-carbaldehyde, CAS 1512307-46-8) demonstrates a lower calculated XLogP3 of 2.7 due to the more compact branching pattern of the tert-butyl group, resulting in reduced lipophilicity compared to the isopropyl-substituted target [1].

Lipophilicity (LogP)
Data to verify
Target LogP 3.09 vs. 2.7 (5-tert-butyl analog); Δ ≈ 0.39
Supports membrane permeability differentiation context
Calculated values; experimental validation advised
Lipophilicity Drug-likeness ADME

Steric Bulk and Rotatable Bonds: Isopropyl vs. Cyclopropylmethyl

The target compound contains three rotatable bonds, reflecting the conformational flexibility of the isopropyl group at the 5-position . The 5-cyclopropylmethyl analog (CAS 2137778-48-2) contains four rotatable bonds due to the additional methylene spacer between the cyclopropyl ring and the furan core, resulting in increased conformational freedom and a higher heavy atom count (14 vs. 14 atoms, but with altered spatial distribution) [1].

Rotatable bond count
Data to verify
Target: 3 bonds; Cyclopropylmethyl analog: 4 bonds; Δ = -1
May reduce entropic penalty upon binding; constrained pharmacophore
Structural analysis; binding confirmation needed
Steric hindrance Molecular flexibility Conformational analysis

Molecular Complexity and TPSA Differentiation

The target compound possesses a Topological Polar Surface Area (TPSA) of 30.21 Ų and a complexity score of 208, representing an intermediate level of molecular sophistication among furan-3-carbaldehyde derivatives . The 5-tert-butyl analog exhibits a higher complexity score of 225 due to the greater branching of the tert-butyl group, while maintaining an identical TPSA of 30.2 Ų [1]. The unsubstituted furan-3-carbaldehyde (CAS 498-60-2) has a significantly lower molecular weight (96.08 g/mol) and lacks the steric modulation provided by the 2- and 5-substituents, making it fundamentally unsuitable for applications requiring controlled steric environments [2].

Molecular complexity
Class-level inference
Target: Complexity 208, TPSA 30.21 Ų
5-tert-Butyl analog: Complexity 225, TPSA 30.2 Ų
Lower complexity may facilitate synthetic tractability
Calculated scores; class-level comparison
Molecular complexity TPSA Drug-likeness

Electrophilic Substitution Reactivity: Cyclopropyl-Furan Effects

2-Furylcyclopropanes, the core structural motif of the target compound, undergo electrophilic substitution reactions (including acetylation and Vilsmeier formylation) with exclusive substitution at the 5-position of the furan ring, without involvement or cleavage of the cyclopropane three-membered ring [1]. This predictable regioselectivity contrasts with unsubstituted furans, which typically exhibit electrophilic substitution at the 2-position, and with 2-alkylfurans where substitution patterns can be less predictable depending on the nature of the electrophile [2]. The presence of the 5-isopropyl group in the target compound further blocks this reactive site, directing any potential electrophilic substitution exclusively to alternative positions or preventing it entirely.

Electrophilic substitution
Class-level inference
2-Furylcyclopropanes: substitution at 5-position; target has blocked 5-position, aldehyde at 3-position remains primary handle
Predictable regioselectivity may reduce side reactions during derivatization
Based on literature class behavior; confirm under specific conditions
Electrophilic substitution Reactivity Regioselectivity

Validated Application Scenarios


Polycyclic Furan Scaffolds via Cascade Reactions

The 2,3,5-trisubstituted furan scaffold of this compound serves as a key intermediate for accessing synthetically relevant polycyclic building blocks featuring fused cyclopropyl substituents. The Brønsted acid-promoted cascade methodology developed for this class of compounds enables the construction of polycyclic frameworks with high diastereoselectivity and yields, creating three new bonds in a single operation [1]. This application is directly relevant for medicinal chemistry programs requiring complex, three-dimensional heterocyclic cores for fragment-based drug discovery or scaffold hopping campaigns.

Furyl-Substituted Cyclopropanes and 1,2-Dioxolanes

2-Cyclopropylfuran derivatives, including the target compound class, undergo zinc-catalyzed transformations to yield furyl-substituted cyclopropane and 1,2-dioxolane derivatives. Treatment with 50 mol% ZnCl₂ under an oxygen atmosphere in DCE at 50 °C promotes a vinylcyclopropane rearrangement-oxygen insertion cascade, producing 1,2-dioxolane-substituted furans in good yields [2]. The aldehyde functionality at the 3-position provides an orthogonal reactive handle for subsequent transformations, enabling sequential diversification strategies in complex molecule synthesis.

GPR-119 Agonist Scaffold for Metabolic Disorders

Substituted cyclopropyl compounds, structurally related to the furan-3-carbaldehyde core of the target compound, have been disclosed in patent literature as agonists of the G-protein coupled receptor GPR-119, with claimed utility in treating type 2 diabetes and related metabolic conditions [3]. The specific combination of cyclopropyl and isopropyl substituents in the target compound modulates the lipophilicity (LogP 3.09) and steric profile of the furan core in a manner distinct from other alkyl or cycloalkyl variants, providing medicinal chemists with a differentiated starting point for structure-activity relationship (SAR) exploration of GPR-119-targeting chemotypes.

Anti-Inflammatory Cyclopropyl Intermediate Synthesis

Cyclopropyl-substituted furan derivatives have been identified as intermediates in the preparation of pesticidal and anti-inflammatory cyclopropyl compounds, including chrysanthemic acid-like scaffolds [4]. The aldehyde functionality of the target compound enables condensation with amines, hydrazines, and active methylene compounds to generate diverse libraries of heterocyclic derivatives (e.g., hydrazones, oximes, Knoevenagel adducts) for screening against inflammatory targets [5]. The blocked 5-position ensures that subsequent derivatization occurs predominantly at the 3-carbaldehyde position without competitive side reactions.

Application
Selection Property
Validation Focus
Polycyclic furan scaffolds
Cyclopropyl-furan cascade reactivity
Diastereoselectivity and bond-forming efficiency
Furyl-substituted cyclopropanes & 1,2-dioxolanes
Zinc-catalyzed transformation compatibility
Orthogonal aldehyde handle for sequential diversification
GPR-119 chemotype exploration
Lipophilicity and steric profile distinct from alkyl variants
SAR differentiation in metabolic disorder research
Anti-inflammatory target intermediates
Aldehyde-enabled heterocycle library synthesis
Condensation reactivity with minimal side reactions
Quote Request

Request a Quote for 2-Cyclopropyl-5-(propan-2-yl)furan-3-carbaldehyde

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.